Cas no 2229247-23-6 (4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine
• CAS No: 2229247-23-6
• MF: C₁₆H₂₃F₂N
• MW: 267.357331514359
• CID: 6595224
• PubChem ID: 165853443
• Update Time: 2025-06-12

4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine
• EN300-1943627
• 2229247-23-6
• [4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexyl]methanamine

• Inchi： 1S/C16H23F2N/c1-11-8-13(3)14(9-12(11)2)15(10-19)4-6-16(17,18)7-5-15/h8-9H,4-7,10,19H2,1-3H3
• InChI Key： FTLAWLZTSRHQOI-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(C2C=C(C)C(C)=CC=2C)CC1)F

Computed Properties

• Exact Mass: 267.17985606g/mol
• Monoisotopic Mass: 267.17985606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine

Professional Introduction to 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine (CAS No. 2229247-23-6)

4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine, identified by its CAS number 2229247-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexylmethanamine backbone substituted with fluorine atoms and a phenyl ring bearing multiple methyl groups. The presence of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine is particularly noteworthy due to its potential biological activity. The fluorine atoms are known to enhance metabolic stability and binding affinity in many pharmacologically active molecules. Additionally, the trimethylphenyl group contributes to lipophilicity and can influence the compound's interaction with biological targets. Such structural characteristics are often leveraged in the design of novel therapeutic agents targeting various disease mechanisms.

In recent years, there has been a growing interest in fluorinated heterocyclic compounds due to their diverse pharmacological profiles. Studies have demonstrated that the incorporation of fluorine into aromatic or heterocyclic systems can modulate electronic properties, leading to improved bioavailability and reduced degradation rates. 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine exemplifies this trend, as its fluorinated cyclohexyl moiety may contribute to enhanced binding interactions with enzymes or receptors involved in key metabolic pathways.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The cyclohexylmethanamine group provides a versatile scaffold for further derivatization, allowing chemists to explore a wide range of structural modifications. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic properties. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the design of more effective derivatives.

The 2,4,5-trimethylphenyl substituent in 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine adds another layer of complexity to its chemical behavior. This aromatic ring system can engage in π-stacking interactions with biological targets, which are often critical for drug-receptor binding. Moreover, the methyl groups at the ortho positions enhance lipophilicity, which is a desirable property for many drugs aiming to cross biological membranes. These features make this compound an attractive starting point for developing novel therapeutics.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug design. 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine serves as an excellent example of how structural modifications can influence biological activity. By systematically varying substituents on the core scaffold, researchers can identify optimal configurations that maximize potency while minimizing off-target effects. This approach has been instrumental in the development of several FDA-approved drugs over the past decade.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts due to their increased metabolic stability and binding affinity. In particular, C-F bonds are known for their strength and rigidity, which can improve interactions with biological targets. The presence of two fluorine atoms in 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine may contribute significantly to its stability and efficacy as a potential drug candidate.

Recent studies have also highlighted the importance of fluorine in modulating drug transport across biological barriers. For instance, fluorinated molecules have been shown to exhibit enhanced blood-brain barrier penetration due to their favorable lipophilicity and hydrophobicity balance. This property is particularly relevant for developing treatments for neurological disorders where blood-brain barrier crossing is a major challenge. 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine may offer insights into how such barriers can be navigated more effectively.

The synthesis of 4,4-difluoro-1-(2,4,5-trimethylphenyl)cyclohexylmethanamine presents unique challenges due to its complex structure. However， recent advances in synthetic methodologies have made it more feasible to construct such molecules with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in building fluorinated aromatic systems. These methods allow chemists to introduce fluorine atoms at specific positions with high precision.

Once synthesized， CAS No 2229247-23-6 can be subjected to rigorous biochemical testing to assess its potential therapeutic applications。 High-throughput screening (HTS) technologies enable researchers to evaluate thousands of compounds against various biological targets rapidly。 If initial screens yield promising results， further characterization using techniques like X-ray crystallography or NMR spectroscopy can provide detailed insights into its molecular interactions。

The integration of computational modeling into drug discovery has revolutionized how new compounds are designed and evaluated。 Molecular docking simulations allow researchers to predict how CAS No 2229247-23-6 might bind to specific proteins or enzymes involved in disease pathways。 These simulations can guide medicinal chemists in making informed decisions about which structural modifications will enhance potency or selectivity。

In conclusion， CAS No 2229247-23-6, corresponding to 4， 4-difluoro-l-(2， 45-trimethylpheny lcyc lohex ylmeth anamin e, represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features， including fluorinated aromatic rings and multiple methyl substituents， make it an attractive candidate for further exploration as a lead molecule or building block for novel therapeutics。 As our understanding of structure-bi activity relationships continues to evolve， compounds like this are likely to play an increasingly important role in addressing unmet medical needs。